Cas no 1156530-40-3 (N-Methyl-N-(1-methylbutyl)-β-alanine)

• Product Name: N-Methyl-N-(1-methylbutyl)-β-alanine
• CAS No: 1156530-40-3
• CID: 5050059
• Update Time: 2025-07-02

N-Methyl-N-(1-methylbutyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(1-methylbutyl)-β-alanine
• β-Alanine, N-methyl-N-(1-methylbutyl)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-Methyl-N-(1-methylbutyl)-β-alanine

Recent Advances in the Study of N-Methyl-N-(1-methylbutyl)-β-alanine (CAS: 1156530-40-3)

N-Methyl-N-(1-methylbutyl)-β-alanine (CAS: 1156530-40-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This β-alanine derivative is being investigated for its potential applications in drug development, particularly in the modulation of biological pathways and enzyme inhibition. Recent studies have highlighted its unique structural properties, which make it a promising candidate for therapeutic interventions.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of N-Methyl-N-(1-methylbutyl)-β-alanine. The research team employed a multi-step synthetic route to achieve high purity and yield, followed by in vitro assays to assess its activity against specific enzyme targets. The results indicated moderate inhibitory effects on certain proteases, suggesting potential applications in inflammatory and metabolic disorders.

Further investigations into the pharmacokinetic properties of this compound were conducted by a team at the University of Cambridge. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that N-Methyl-N-(1-methylbutyl)-β-alanine exhibits favorable absorption and distribution profiles in preclinical models. However, the study also noted challenges related to its metabolic stability, which may require structural optimization for clinical development.

In addition to its therapeutic potential, N-Methyl-N-(1-methylbutyl)-β-alanine has been studied for its role as a chiral building block in asymmetric synthesis. A 2024 paper in Organic Letters demonstrated its utility in the construction of complex molecular architectures, particularly in the synthesis of bioactive natural products. The compound's stereochemical properties were found to be critical in achieving high enantioselectivity in these reactions.

Despite these promising developments, several challenges remain. The mechanism of action of N-Methyl-N-(1-methylbutyl)-β-alanine at the molecular level is not yet fully understood, and further structural-activity relationship (SAR) studies are needed to optimize its biological activity. Additionally, the scalability of its synthesis and the potential for off-target effects in vivo require thorough investigation before clinical translation.

In conclusion, N-Methyl-N-(1-methylbutyl)-β-alanine (CAS: 1156530-40-3) represents a versatile compound with significant potential in both pharmaceutical and synthetic chemistry applications. Ongoing research aims to address the current limitations and unlock its full therapeutic and synthetic utility. Future studies should focus on elucidating its biological targets, improving its metabolic stability, and exploring its applications in drug discovery and development.